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Compound of Interest

Compound Name: 2,4-Dimethoxybenzylamine

Cat. No.: B023717 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of 2,4-Dimethoxybenzylamine, a corrosive material that requires careful

management.

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4-Dimethoxybenzylamine,

providing a quick reference for its physical and chemical properties.

Property Value Source(s)

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.21 g/mol [2]

Boiling Point 140 °C at 1 hPa [3]

Density 1.113 g/cm³ at 25 °C [2][3]

Flash Point 113 °C (closed cup) [2][3]

Refractive Index n20/D 1.549 [2]

Storage Temperature
2-8 °C under inert gas

(Nitrogen or Argon)
[4]
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Experimental Protocols: Disposal Procedures

The disposal of 2,4-Dimethoxybenzylamine must be handled as hazardous waste. Adherence

to local, state, and federal regulations is mandatory. The following steps provide a general

guideline for its proper disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing appropriate personal protective

equipment. This includes:

Eye Protection: Wear chemical safety goggles or a face shield.[3][5]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[3][5]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][5]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

use a NIOSH-approved respirator.[3]

Step 2: Waste Collection and Storage

Container: Collect waste 2,4-Dimethoxybenzylamine in a designated, properly labeled, and

sealed container. The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2,4-Dimethoxybenzylamine".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as acids and strong oxidizing agents.[6] The storage area

should be secure and accessible only to authorized personnel.[3][5]

Step 3: Accidental Release Measures

In case of a spill or accidental release:

Evacuate: Evacuate non-essential personnel from the immediate area.[3]
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Ventilate: Ensure adequate ventilation.[3]

Containment: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the chemical.[3] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal as hazardous waste.[3]

Decontamination: Clean the spill area thoroughly with a suitable decontamination agent.

Environmental Precautions: Prevent the spill from entering drains or waterways.[3]

Step 4: Final Disposal

Approved Waste Disposal Plant: The disposal of 2,4-Dimethoxybenzylamine must be

carried out by a licensed and approved hazardous waste disposal company.[5] Do not

attempt to dispose of this chemical down the drain or in regular trash.

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and

national environmental regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dimethoxybenzylamine.
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Caption: Workflow for the safe disposal of 2,4-Dimethoxybenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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